Cas no 82799-13-1 ((3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione)

(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione structure
82799-13-1 structure
Product name:(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
CAS No:82799-13-1
MF:C14H12O4
MW:244.242684364319
CID:1806753
PubChem ID:158219

(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • (3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
    • 4,8-Epoxynaphtho(2,3-c)furan-1,3-dione, 3a,4,9,9a-tetrahydro-3a,9a-dimethyl-, (3a-alpha,4-beta,9-beta,9a-alpha)-
    • BRN 4695331
    • Benzocantharidin
    • 82799-13-1
    • Inchi: InChI=1S/C14H12O4/c1-13-9-7-5-3-4-6-8(7)10(17-9)14(13,2)12(16)18-11(13)15/h3-6,9-10H,1-2H3/t9-,10+,13+,14-
    • InChI Key: FJDBOPOHCNHIFM-DHPDLVEQSA-N
    • SMILES: CC12C3C4=CC=CC=C4C(C1(C(=O)OC2=O)C)O3

Computed Properties

  • Exact Mass: 244.07355886g/mol
  • Monoisotopic Mass: 244.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų

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